1-(2-fluorobenzoyl)-2,2,4-trimethyl-1,2-dihydro-6-quinolinyl 2-fluorobenzoate

• IUPAC Name: [1-(2-fluorobenzoyl)-2,2,4-trimethylquinolin-6-yl] 2-fluorobenzoate
• InChI: InChI=1S/C26H21F2NO3/c1-16-15-26(2,3)29(24(30)18-8-4-6-10-21(18)27)23-13-12-17(14-20(16)23)32-25(31)19-9-5-7-11-22(19)28/h4-15H,1-3H3
• InChI Key: WYWRXJBDUMILJI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(N(C2=C1C=C(C=C2)OC(=O)C3=CC=CC=C3F)C(=O)C4=CC=CC=C4F)(C)C
• Molecular Formula: C26H21F2NO3
• Molecular Weight: 433.4 g/mol

Description

1-(2-fluorobenzoyl)-2,2,4-trimethyl-1,2-dihydro-6-quinolinyl 2-fluorobenzoate, also known as FQ-1, is a novel compound that has gained significant attention in the field of medicinal chemistry. This compound has shown promising results in various scientific research applications, particularly in the field of cancer research.

Mechanism of Action

The mechanism of action of 1-(2-fluorobenzoyl)-2,2,4-trimethyl-1,2-dihydro-6-quinolinyl 2-fluorobenzoate involves the inhibition of tubulin polymerization, which is essential for the formation of microtubules that play a crucial role in cell division. 1-(2-fluorobenzoyl)-2,2,4-trimethyl-1,2-dihydro-6-quinolinyl 2-fluorobenzoate binds to the colchicine-binding site on tubulin and disrupts the formation of microtubules, leading to the inhibition of cell division and the induction of apoptosis.
Biochemical and Physiological Effects:
1-(2-fluorobenzoyl)-2,2,4-trimethyl-1,2-dihydro-6-quinolinyl 2-fluorobenzoate has been shown to exhibit potent antitumor activity in various cancer cell lines, both in vitro and in vivo. 1-(2-fluorobenzoyl)-2,2,4-trimethyl-1,2-dihydro-6-quinolinyl 2-fluorobenzoate has also been shown to induce apoptosis and cell cycle arrest in cancer cells, leading to the inhibition of tumor growth and proliferation. Additionally, 1-(2-fluorobenzoyl)-2,2,4-trimethyl-1,2-dihydro-6-quinolinyl 2-fluorobenzoate has been shown to exhibit low toxicity and high selectivity towards cancer cells, making it a promising candidate for cancer therapy.

Advantages and Limitations for Lab Experiments

One of the major advantages of 1-(2-fluorobenzoyl)-2,2,4-trimethyl-1,2-dihydro-6-quinolinyl 2-fluorobenzoate is its potent antitumor activity against various cancer cell lines. 1-(2-fluorobenzoyl)-2,2,4-trimethyl-1,2-dihydro-6-quinolinyl 2-fluorobenzoate has also been shown to exhibit low toxicity and high selectivity towards cancer cells, making it a promising candidate for cancer therapy. However, one of the limitations of 1-(2-fluorobenzoyl)-2,2,4-trimethyl-1,2-dihydro-6-quinolinyl 2-fluorobenzoate is its poor solubility in water, which may limit its effectiveness in some experimental settings.

Future Directions

There are several future directions for the research and development of 1-(2-fluorobenzoyl)-2,2,4-trimethyl-1,2-dihydro-6-quinolinyl 2-fluorobenzoate. One potential direction is the optimization of the synthesis method to improve the yield and purity of 1-(2-fluorobenzoyl)-2,2,4-trimethyl-1,2-dihydro-6-quinolinyl 2-fluorobenzoate. Another direction is the evaluation of 1-(2-fluorobenzoyl)-2,2,4-trimethyl-1,2-dihydro-6-quinolinyl 2-fluorobenzoate in combination with other anticancer agents to enhance its effectiveness against cancer cells. Additionally, further studies are needed to elucidate the mechanism of action of 1-(2-fluorobenzoyl)-2,2,4-trimethyl-1,2-dihydro-6-quinolinyl 2-fluorobenzoate and its potential applications in other areas of research, such as neurodegenerative diseases and infectious diseases.
Conclusion:
In conclusion, 1-(2-fluorobenzoyl)-2,2,4-trimethyl-1,2-dihydro-6-quinolinyl 2-fluorobenzoate is a novel compound that has shown promising results in various scientific research applications, particularly in the field of cancer research. 1-(2-fluorobenzoyl)-2,2,4-trimethyl-1,2-dihydro-6-quinolinyl 2-fluorobenzoate exhibits potent antitumor activity against various cancer cell lines, induces apoptosis and cell cycle arrest in cancer cells, and exhibits low toxicity and high selectivity towards cancer cells. While there are some limitations to the use of 1-(2-fluorobenzoyl)-2,2,4-trimethyl-1,2-dihydro-6-quinolinyl 2-fluorobenzoate in lab experiments, there are several future directions for the research and development of 1-(2-fluorobenzoyl)-2,2,4-trimethyl-1,2-dihydro-6-quinolinyl 2-fluorobenzoate that may lead to its eventual use in clinical settings.

Scientific Research Applications

1-(2-fluorobenzoyl)-2,2,4-trimethyl-1,2-dihydro-6-quinolinyl 2-fluorobenzoate has shown significant potential in various scientific research applications, particularly in the field of cancer research. Studies have shown that 1-(2-fluorobenzoyl)-2,2,4-trimethyl-1,2-dihydro-6-quinolinyl 2-fluorobenzoate exhibits potent antitumor activity against various cancer cell lines, including breast cancer, lung cancer, and leukemia. 1-(2-fluorobenzoyl)-2,2,4-trimethyl-1,2-dihydro-6-quinolinyl 2-fluorobenzoate has also been shown to inhibit the growth and proliferation of cancer cells by inducing apoptosis and cell cycle arrest.